Cas no 898779-93-6 (2',6'-Dichloro-3-(3,4-dimethylphenyl)propiophenone)

• Product Name: 2',6'-Dichloro-3-(3,4-dimethylphenyl)propiophenone
• CAS No: 898779-93-6
• MF: C₁₇H₁₆Cl₂O
• MW: 307.214343070984
• CID: 871530
• PubChem ID: 24726477
• Update Time: 2025-04-19

2',6'-Dichloro-3-(3,4-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichlorophenyl)-3-(3,4-dimethylphenyl)propan-1-one
• 2',6'-DICHLORO-3-(3,4-DIMETHYLPHENYL)PROPIOPHENONE
• AKOS016022340
• 898779-93-6
• MFCD08064146
• DTXSID30644870
• 2',6'-Dichloro-3-(3,4-dimethylphenyl)propiophenone

• MDL： MFCD08064146
• Inchi： 1S/C17H16Cl2O/c1-11-6-7-13(10-12(11)2)8-9-16(20)17-14(18)4-3-5-15(17)19/h3-7,10H,8-9H2,1-2H3
• InChI Key： YSSIRLJUIDYDQR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(CCC1=CC=C(C)C(C)=C1)=O)Cl

Computed Properties

• Exact Mass: 306.05800
• Monoisotopic Mass: 306.0578205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 5.42570